Cas no 94764-55-3 (Dibenzothiophene,3-nitro-)

• Product Name: Dibenzothiophene,3-nitro-
• CAS No: 94764-55-3
• MF: C₁₂H₇NO₂S
• MW: 229.254481554031
• CID: 813678
• PubChem ID: 151997
• Update Time: 2025-04-19

Dibenzothiophene,3-nitro- Chemical and Physical Properties

Names and Identifiers

• Dibenzothiophene,3-nitro-
• 3-nitrodibenzothiophene
• DTXSID00241597
• 94764-55-3
• SCHEMBL3083218
• CCRIS 8630
• Dibenzothiophene, 3-nitro-
• 3-nitrodibenzo[b,d]thiophene
• ZPEZGWPZHITXSF-UHFFFAOYSA-N

• Inchi： 1S/C12H7NO2S/c14-13(15)8-5-6-10-9-3-1-2-4-11(9)16-12(10)7-8/h1-7H
• InChI Key： ZPEZGWPZHITXSF-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2C2C=CC(=CC1=2)[N+](=O)[O-]

Computed Properties

• Exact Mass: 229.01974964g/mol
• Monoisotopic Mass: 229.01974964g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 74.1Ų